Cas no 2059975-71-0 (1(2H)-Phthalazinone, 8-fluoro-2-methyl-)

• Product Name: 1(2H)-Phthalazinone, 8-fluoro-2-methyl-
• CAS No: 2059975-71-0
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5183037
• Update Time: 2025-06-12

1(2H)-Phthalazinone, 8-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 8-fluoro-2-methyl-

• Inchi： 1S/C9H7FN2O/c1-12-9(13)8-6(5-11-12)3-2-4-7(8)10/h2-5H,1H3
• InChI Key： DAAWPPDIXAXWQK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2F)C=NN1C

Additional information on 1(2H)-Phthalazinone, 8-fluoro-2-methyl-

Research Brief on 1(2H)-Phthalazinone, 8-fluoro-2-methyl- (CAS: 2059975-71-0): Recent Advances and Applications

The compound 1(2H)-Phthalazinone, 8-fluoro-2-methyl- (CAS: 2059975-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its phthalazinone core and fluoro-methyl substitutions, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, leveraging its unique chemical structure to modulate key biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 1(2H)-Phthalazinone, 8-fluoro-2-methyl- on poly(ADP-ribose) polymerase (PARP) enzymes, which play a critical role in DNA repair mechanisms. The study demonstrated that this compound exhibits selective inhibition of PARP-1, with an IC50 value of 12 nM, making it a potential candidate for combination therapies in BRCA-mutated cancers. The fluorinated moiety was found to enhance binding affinity by forming hydrogen bonds with key residues in the PARP-1 active site, as revealed by X-ray crystallography.

In addition to its PARP inhibitory activity, recent research has highlighted the compound's utility as a building block for synthesizing more complex molecules. A 2024 ACS Chemical Biology report detailed its use in the development of dual-targeting inhibitors that simultaneously target PARP and tankyrase, two enzymes involved in the Wnt/β-catenin signaling pathway. The 8-fluoro-2-methyl substitution pattern was critical for maintaining balanced potency against both targets, with molecular dynamics simulations confirming stable binding conformations.

From a synthetic chemistry perspective, advances in the scalable production of 1(2H)-Phthalazinone, 8-fluoro-2-methyl- have been achieved through Pd-catalyzed C-H activation methodologies. A 2023 Organic Process Research & Development paper described an optimized route that reduces byproduct formation and improves yield to 78% on a multi-gram scale. This progress addresses previous challenges associated with the introduction of the fluorine atom at the 8-position, which often required harsh conditions and resulted in low regioselectivity.

Ongoing preclinical studies are evaluating the pharmacokinetic profile of derivatives based on this scaffold. Early results indicate favorable blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, researchers note that further optimization may be needed to address moderate hepatic clearance observed in animal models. The field continues to explore structure-activity relationships, particularly focusing on modifications to the 2-methyl group to enhance metabolic stability while maintaining target engagement.

In conclusion, 1(2H)-Phthalazinone, 8-fluoro-2-methyl- represents a versatile scaffold with demonstrated potential in multiple therapeutic areas. Its unique combination of synthetic accessibility and biological activity positions it as a valuable tool for medicinal chemistry programs. Future research directions likely include expanded structure-activity relationship studies, combination therapy evaluations, and further optimization of drug-like properties for clinical translation.